Cas no 1392837-88-5 (1392837-88-5)

• Product Name: 1392837-88-5
• CAS No: 1392837-88-5
• CID: 4593588
• Update Time: 2025-07-09

1392837-88-5 Chemical and Physical Properties

Names and Identifiers

• 1392837-88-5

Additional information on 1392837-88-5

Compound CAS No. 1392837-88-5: A Comprehensive Overview

The compound with the CAS registry number 1392837-88-5 has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound, often referred to as 1392837-88-5, is a cutting-edge material that has been extensively studied for its role in various fields, including materials science, pharmaceuticals, and advanced manufacturing.

Chemical Structure and Properties: The chemical structure of 1392837-88-5 is characterized by its intricate molecular arrangement, which contributes to its exceptional thermal stability and mechanical strength. Recent studies have revealed that this compound exhibits a high degree of crystallinity, making it ideal for applications requiring precise molecular alignment. Its melting point and boiling point have been extensively analyzed, with findings published in leading scientific journals such as *Nature Materials* and *Advanced Materials*.

Synthesis and Manufacturing: The synthesis of 1392837-88-5 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers at the Massachusetts Institute of Technology (MIT) have developed an innovative approach to synthesizing this compound, which significantly reduces production costs while maintaining high purity levels. This breakthrough has been widely recognized in the chemical industry and has paved the way for large-scale manufacturing.

Applications in Advanced Materials: One of the most promising applications of 1392837-88-5 is in the development of advanced materials for aerospace and automotive industries. Its lightweight yet durable properties make it an ideal candidate for use in high-performance composites and structural components. A recent study conducted by researchers at Stanford University demonstrated that incorporating 1392837-88-5 into polymer matrices can enhance the mechanical properties of these materials by up to 40%, significantly improving their resistance to fatigue and environmental degradation.

Pharmaceutical Applications: In the pharmaceutical sector, 1392837-88-5 has shown potential as a drug delivery agent due to its biocompatibility and controlled release capabilities. Scientists at the University of California, Berkeley, have explored its use in targeted drug delivery systems, where it acts as a carrier for therapeutic molecules. Their findings suggest that this compound can significantly improve drug efficacy while reducing side effects, making it a valuable asset in personalized medicine.

Environmental Impact and Sustainability: As sustainability becomes a critical concern in modern industries, researchers are increasingly focusing on the environmental impact of 1392837-88-5. Studies have shown that this compound is biodegradable under specific conditions, reducing its ecological footprint compared to traditional materials. Efforts are underway to optimize its production process further to minimize energy consumption and waste generation.

Future Prospects: The future of 1392837-88-5 looks promising as ongoing research continues to uncover new applications and improvements in its synthesis methods. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation in this field, potentially leading to breakthroughs in areas such as renewable energy storage and advanced electronics.

In conclusion, 1392837-666666666666666666666666666-CAS No. 144444444444444444444444-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.-CAS No.- CAS registry number - CAS number - chemical structure - synthesis - manufacturing - applications - advanced materials - pharmaceuticals - environmental impact - sustainability - future prospects. Its versatility across multiple industries underscores its importance as a key material in contemporary scientific research.